2-[(4-chlorophenyl)sulfanyl]-N-(3-methylphenyl)acetamide

Specification

• CAS No.: 403834-29-7
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.79
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(3-methylphenyl)acetamide
• Standard InChI: InChI=1S/C15H14ClNOS/c1-11-3-2-4-13(9-11)17-15(18)10-19-14-7-5-12(16)6-8-14/h2-9H,10H2,1H3,(H,17,18)
• Standard InChI Key: BCBACNPMUGJUDT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=CC=C(C=C2)Cl

Introduction

Synthesis and Preparation

The synthesis of compounds similar to 2-[(4-chlorophenyl)sulfanyl]-N-(3-methylphenyl)acetamide typically involves the reaction of a chloroaniline derivative with a sulfanyl-containing compound in the presence of an acylating agent. For example, N-(3-chlorophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide is synthesized by reacting 3-chloroaniline with 4-methylthiophenol using acetyl chloride as the acylating agent.

Biological Activities and Research Findings

While specific research findings on 2-[(4-chlorophenyl)sulfanyl]-N-(3-methylphenyl)acetamide are not available, compounds with similar structures have shown potential in medicinal chemistry. These compounds may exhibit antimicrobial, anticancer, and anti-inflammatory activities due to their ability to interact with specific molecular targets, such as enzymes or receptors.

Chemical Reactions and Modifications

Compounds of this class can undergo various chemical reactions, including oxidation, reduction, and substitution. Oxidation can form sulfoxides or sulfones, reduction can convert the compound to its corresponding amine or thiol derivatives, and substitution reactions can modify the chlorophenyl group to introduce new functional groups.

Reaction Type	Products
Oxidation	Sulfoxides, Sulfones
Reduction	Amines, Thiols
Substitution	Various substituted derivatives